Cas no 6948-85-2 ( )

• Product Name: &nbsp
• CAS No: 6948-85-2
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• CID: 973781
• PubChem ID: 227301
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(heptylsulfonylamino)benzoic acid
• 4-(Heptan-1-sulfonylamino)-benzoesaeure
• 4-(heptane-1-sulfonylamino)-benzoic acid
• 4-[(heptylsulfonyl)amino]benzoic acid
• AC1L5FE8
• AC1Q6VU8
• AG-J-55146
• AR-1F9407
• CTK5D0135
• NSC18784
• NSC-18784
• 6948-85-2
• DTXSID30280818
•  

• Inchi： 1S/C14H21NO4S/c1-2-3-4-5-6-11-20(18,19)15-13-9-7-12(8-10-13)14(16)17/h7-10,15H,2-6,11H2,1H3,(H,16,17)
• InChI Key： DMIYEZSENOLXIP-UHFFFAOYSA-N
• SMILES： S(CCCCCCC)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 299.11923
• Monoisotopic Mass: 299.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 462°C at 760 mmHg
• Flash Point: 233.2°C
• Refractive Index: 1.558
• PSA: 83.47
• LogP: 4.25070